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Compound of Interest

Compound Name: 2-Cyanothiazole

Cat. No.: B074202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential safety and handling information for 2-Cyanothiazole
(CAS No. 1452-16-0), a key intermediate in pharmaceutical and chemical research.[1][2]

Adherence to these guidelines is crucial for ensuring personnel safety and maintaining a

secure laboratory environment.

Hazard Identification and Classification
2-Cyanothiazole is classified as a hazardous substance with multiple routes of toxicity. It is

harmful if swallowed, inhaled, or in contact with skin.[1][3] It is known to cause skin and serious

eye irritation, and may lead to respiratory irritation.[3] Furthermore, prolonged or repeated

exposure may cause damage to organs.[1][3]

Table 1: GHS Hazard and Precautionary Statements
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Category Code Statement

Hazard H302+H332
Harmful if swallowed or if

inhaled.[3]

H311 Toxic in contact with skin.[3]

H315 Causes skin irritation.[3]

H319
Causes serious eye irritation.

[3]

H335
May cause respiratory

irritation.[3]

H373

Causes damage to organs

through prolonged or repeated

exposure.[3]

Precautionary P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264
Wash skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.[4]

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[3]

P301+P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.[4]

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.
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P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3]

P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.

P501

Dispose of contents/container

to an approved waste disposal

plant.

Physical and Chemical Properties
Understanding the physical and chemical properties of 2-Cyanothiazole is fundamental to its

safe handling and storage.

Table 2: Physical and Chemical Properties of 2-Cyanothiazole

Property Value

Molecular Formula C4H2N2S[3]

Molecular Weight 110.14 g/mol [3]

Appearance Solid[1]

Melting Point 30.5°C[3]

Boiling Point 202.5°C at 760 mmHg[3]

Solubility Slightly soluble in water.[1]

Experimental Protocols
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Detailed experimental protocols for determining the specific toxicological properties of 2-
Cyanothiazole are not publicly available in standard safety data sheets. Such studies are

typically conducted by manufacturers and may be proprietary. However, the hazard

classifications are derived from standardized assays, such as those established by the OECD

(Organisation for Economic Co-operation and Development) for chemical safety testing. These

would include studies for acute oral, dermal, and inhalation toxicity, as well as skin and eye

irritation tests.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure risks.

Handling
Ventilation: Always handle 2-Cyanothiazole in a well-ventilated area, preferably within a

chemical fume hood to avoid the formation and inhalation of dust and aerosols.[3][5]

Personal Protective Equipment (PPE): A comprehensive PPE protocol is mandatory. This

includes a complete suit protecting against chemicals, a face shield, and safety glasses that

are tested and approved under government standards such as NIOSH (US) or EN 166 (EU).

[3] Chemical-resistant gloves must be worn and inspected before use.[3][6]

Hygiene: Practice good industrial hygiene. Wash hands before breaks and at the end of the

workday.[3] Contaminated clothing should be removed and laundered before reuse. Do not

eat, drink, or smoke in handling areas.[4]

Contact Avoidance: Avoid all contact with skin and eyes, and prevent inhalation of the

substance.[3][7]

Storage
Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5]

The recommended storage temperature is between 2-8°C.[3]

Incompatibilities: Keep away from strong oxidizing agents.[1]

First Aid Measures
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In the event of exposure, immediate and appropriate first aid is crucial. Always show the safety

data sheet to the attending physician.[3]
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Exposure Route
Immediate Action Medical Attention

Inhalation Move to fresh air.
If not breathing, give artificial respiration.

Skin Contact Take off contaminated clothing.
Rinse skin with water/shower.

Eye Contact
Rinse cautiously with water for several minutes.

Remove contact lenses if present.

Ingestion
Rinse mouth with water.
Do NOT induce vomiting.

Consult a Physician

Call an Ophthalmologist

Call a POISON CENTER
or doctor
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Spill Detected

Evacuate personnel to safe areas

Ensure adequate ventilation

Wear appropriate Personal Protective Equipment (PPE)

Prevent further leakage or spillage.
Do not let product enter drains.

Sweep up and shovel.
Avoid creating dust.

Keep in suitable, closed containers for disposal

Dispose of contents/container to an
approved waste disposal plant

Spill Neutralized

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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